Cas no 158585-82-1 (1-Methyl-4-phenyl-1H-imidazole-5-carbaldehyde)

1-Methyl-4-phenyl-1H-imidazole-5-carbaldehyde is a versatile heterocyclic aldehyde with applications in organic synthesis and pharmaceutical research. Its imidazole core, substituted with a phenyl group and a formyl functionality, makes it a valuable intermediate for constructing complex molecules, particularly in the development of bioactive compounds and catalysts. The aldehyde group offers reactivity for further derivatization, enabling condensation, reduction, or nucleophilic addition reactions. Its structural features contribute to its utility in medicinal chemistry, where it may serve as a scaffold for drug discovery. The compound's stability and well-defined reactivity profile enhance its suitability for precise synthetic applications.
1-Methyl-4-phenyl-1H-imidazole-5-carbaldehyde structure
158585-82-1 structure
Product Name:1-Methyl-4-phenyl-1H-imidazole-5-carbaldehyde
CAS No:158585-82-1
MF:C11H10N2O
MW:186.20990228653
MDL:MFCD09835052
CID:1106976
PubChem ID:10397536
Update Time:2025-06-15

1-Methyl-4-phenyl-1H-imidazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-4-phenyl-1H-Imidazole-5-carboxaldehyde
    • 1-methyl-4-phenyl-1H-imidazole-5-carbaldehyde
    • 3-methyl-5-phenylimidazole-4-carbaldehyde
    • 1H-Imidazole-5-carboxaldehyde, 1-methyl-4-phenyl-
    • DTXSID90439209
    • SY251391
    • 158585-82-1
    • AC9018
    • DB-301510
    • AB53167
    • AKOS006229734
    • HLTBNGFCRFBYPW-UHFFFAOYSA-N
    • MFCD09835052
    • SCHEMBL4764875
    • 1-Methyl-4-phenyl-1H-imidazole-5-carbaldehyde
    • MDL: MFCD09835052
    • Inchi: 1S/C11H10N2O/c1-13-8-12-11(10(13)7-14)9-5-3-2-4-6-9/h2-8H,1H3
    • InChI Key: HLTBNGFCRFBYPW-UHFFFAOYSA-N
    • SMILES: O=CC1=C(C2C=CC=CC=2)N=CN1C

Computed Properties

  • Exact Mass: 186.0794
  • Monoisotopic Mass: 186.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 428.5±33.0 °C at 760 mmHg
  • Flash Point: 328.8±31.5 °C
  • PSA: 34.89

1-Methyl-4-phenyl-1H-imidazole-5-carbaldehyde Security Information

1-Methyl-4-phenyl-1H-imidazole-5-carbaldehyde Pricemore >>

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Additional information on 1-Methyl-4-phenyl-1H-imidazole-5-carbaldehyde

Comprehensive Overview of 1-Methyl-4-phenyl-1H-imidazole-5-carbaldehyde (CAS No. 158585-82-1)

1-Methyl-4-phenyl-1H-imidazole-5-carbaldehyde (CAS No. 158585-82-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This imidazole derivative is characterized by its unique molecular structure, featuring a phenyl group and an aldehyde functional group, which make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of small-molecule inhibitors and heterocyclic compounds.

The compound's CAS number 158585-82-1 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its imidazole core is a common motif in bioactive molecules, contributing to its relevance in medicinal chemistry. Recent studies highlight its role in the synthesis of antimicrobial agents and enzyme inhibitors, aligning with the growing demand for novel therapeutic solutions in global healthcare.

In the context of green chemistry, 1-Methyl-4-phenyl-1H-imidazole-5-carbaldehyde has been investigated for its compatibility with sustainable synthesis methods. As industries prioritize eco-friendly processes, this compound's potential for catalytic transformations and low-waste production is a key area of exploration. Its stability under mild reaction conditions further enhances its appeal for industrial-scale applications.

From a commercial perspective, the demand for high-purity imidazole derivatives like CAS 158585-82-1 is rising, driven by advancements in personalized medicine and bioconjugation techniques. Suppliers and manufacturers are optimizing synthesis protocols to meet stringent quality standards, ensuring consistency for research and development purposes. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify the compound's purity and structural integrity.

Emerging trends in AI-driven drug discovery have also spotlighted 1-Methyl-4-phenyl-1H-imidazole-5-carbaldehyde as a candidate for virtual screening. Computational models predict its interactions with biological targets, accelerating the identification of potential lead compounds. This synergy between computational chemistry and experimental validation underscores the compound's versatility in modern scientific workflows.

For researchers seeking detailed safety data sheets (SDS) or technical specifications for CAS 158585-82-1, reputable chemical databases and suppliers provide comprehensive documentation. Proper handling and storage recommendations are essential to maintain the compound's stability, particularly for long-term studies. As the scientific community continues to uncover new applications, 1-Methyl-4-phenyl-1H-imidazole-5-carbaldehyde remains a compound of enduring interest.

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